Cas no 83806-33-1 (2-Benzofuranmethanol,5-chloro-a-(4-chlorophenyl)-)
83806-33-1 structure
Product Name:2-Benzofuranmethanol,5-chloro-a-(4-chlorophenyl)-
CAS No:83806-33-1
MF:C15H10Cl2O2
MW:293.14470243454
CID:721357
PubChem ID:3068790
Update Time:2025-04-19
2-Benzofuranmethanol,5-chloro-a-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofuranmethanol,5-chloro-a-(4-chlorophenyl)-
- (5-chloro-1-benzofuran-2-yl)-(4-chlorophenyl)methanol
- 2-Benzofuranmethanol, 5-chloro-alpha-(4-chlorophenyl)-
- BRN 5562719
- 5-Chloro-alha-(4-chlorophenyl)-2-benzofuranmethanool
- DTXSID401003877
- 83806-33-1
- (5-Chloro-1-benzo[b]furan-2-yl)(4-chlorophenyl)methanol
- (5-Chloro-1-benzofuran-2-yl)(4-chlorophenyl)methanolato
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- Inchi: 1S/C15H10Cl2O2/c16-11-3-1-9(2-4-11)15(18)14-8-10-7-12(17)5-6-13(10)19-14/h1-8,15,18H
- InChI Key: QNGCOUPEVFEADA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C=C(C(C1C=CC(=CC=1)Cl)O)O2
Computed Properties
- Exact Mass: 292.006
- Monoisotopic Mass: 292.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- Density: 1.409
- Boiling Point: 439.6°C at 760 mmHg
- Flash Point: 219.7°C
- Refractive Index: 1.663
- PSA: 33.37000
- LogP: 4.82130
2-Benzofuranmethanol,5-chloro-a-(4-chlorophenyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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